5-[(2,2-diallylpiperidin-1-yl)methyl]-N-ethylpyrimidin-2-amine

• IUPAC Name: 5-[[2,2-bis(prop-2-enyl)piperidin-1-yl]methyl]-N-ethylpyrimidin-2-amine
• InChI: InChI=1S/C18H28N4/c1-4-9-18(10-5-2)11-7-8-12-22(18)15-16-13-20-17(19-6-3)21-14-16/h4-5,13-14H,1-2,6-12,15H2,3H3,(H,19,20,21)
• InChI Key: QOXRMNUVZWOQOB-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)CN2CCCCC2(CC=C)CC=C
• Molecular Formula: C18H28N4
• Molecular Weight: 300.4 g/mol

Description

5-[(2,2-diallylpiperidin-1-yl)methyl]-N-ethylpyrimidin-2-amine, commonly known as DAP, is a chemical compound that has gained significant attention in the field of scientific research. DAP is a small molecule that has been shown to have potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and antiviral therapy.

Scientific Research Applications

DAP has been studied extensively for its potential therapeutic applications. In cancer treatment, DAP has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. DAP has also been shown to have neuroprotective properties and can protect neurons from damage caused by oxidative stress. Additionally, DAP has been studied as a potential antiviral agent, with promising results against the Zika virus.

Mechanism of Action

The mechanism of action of DAP is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are essential for cell growth and survival. DAP has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. DAP has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
DAP has been shown to have several biochemical and physiological effects. In cancer cells, DAP inhibits cell growth and induces cell death through apoptosis. DAP has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, which can protect cells from oxidative stress. In neurons, DAP has been shown to protect against oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using DAP in lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. DAP has also been shown to have a broad spectrum of activity against various cancer cells, making it a promising candidate for further research. However, one limitation of using DAP in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on DAP. One area of research is the development of more efficient synthesis methods for DAP, which can improve its availability for further research. Another area of research is the investigation of DAP's potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of DAP and its potential as a therapeutic agent in cancer treatment and antiviral therapy.
Conclusion:
In conclusion, 5-[(2,2-diallylpiperidin-1-yl)methyl]-N-ethylpyrimidin-2-amine, or DAP, is a promising chemical compound that has potential therapeutic applications in various fields, including cancer treatment, neuroprotection, and antiviral therapy. The synthesis method of DAP involves the reaction of N-ethylpyrimidin-2-amine with 2,2-diallylpiperidine in the presence of a catalyst. DAP has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, and protection against oxidative stress in neurons. While there are some limitations to using DAP in lab experiments, further research is needed to fully understand its potential as a therapeutic agent in various fields.

Synthesis Methods

The synthesis method of DAP involves the reaction of N-ethylpyrimidin-2-amine with 2,2-diallylpiperidine in the presence of a catalyst. The reaction produces DAP as a white solid, which can be purified and used for further research.